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Compound of Interest

Compound Name: 4-Hydroxy-7-azaindole

Cat. No.: B1314163

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds like 4-Hydroxy-7-azaindole are paramount. This guide
provides immediate, essential safety protocols, operational procedures, and disposal plans to
ensure laboratory safety and regulatory compliance.

Chemical Identifier:

Compound Name 4-Hydroxy-7-azaindole
Synonyms 1H-Pyrrolo[2,3-b]pyridin-4-ol
CAS Number 74420-02-3

Molecular Formula C7HsN20

Molecular Weight 134.14

Hazard Identification and Classification

4-Hydroxy-7-azaindole is classified as harmful if swallowed.[1] While a comprehensive
toxicological profile is not available, related azaindole compounds are known to cause skin and
eye irritation.[2] Therefore, it is crucial to handle this compound as a hazardous chemical.

GHS Classification:
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Classification

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed[1]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling 4-Hydroxy-7-azaindole to minimize

exposure risk. The following table summarizes the required PPE.

PPE Category

Item

Standard/Specification

Hand Protection

Chemical-resistant gloves

ASTM D6978 compliant
chemotherapy gloves are
recommended. Nitrile gloves
with a minimum thickness of

>0.11 mm are suitable.[3]

Eye Protection

Safety goggles

Chemical splash goggles are

required at all times.

Body Protection

Laboratory coat

An impermeable, long-sleeved
lab coat that closes in the back

is required.

Respiratory Protection

NIOSH-approved respirator

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation of dust.

Footwear

Closed-toe shoes

Fully enclosed, chemical-

resistant shoes are mandatory.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is critical for the safe handling of 4-Hydroxy-7-

azaindole from receipt to disposal.
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. Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.
Wear chemical-resistant gloves when unpacking.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.
[4] The recommended storage temperature is refrigerated.[1]

The container must be tightly closed.[1]
. Engineering Controls:

All handling of 4-Hydroxy-7-azaindole powder should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[2]

. Weighing and Aliquoting:
Don the appropriate PPE as detailed in the table above.
Perform all weighing and aliquoting of the solid compound within a chemical fume hood.
Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.
. Solution Preparation:
When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped and placed in a secondary
container within the sonicator.

. Experimental Use:
Keep all containers with 4-Hydroxy-7-azaindole clearly labeled.

Avoid contact with skin and eyes.[1][4]
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Do not eat, drink, or smoke in the laboratory area where the compound is handled.[1]

. Accidental Spills:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Sweep or vacuum the absorbed material into a designated hazardous waste container.[1]

Ventilate the area and wash the spill site once the material is removed.

Disposal Plan

Proper disposal of 4-Hydroxy-7-azaindole and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

. Waste Segregation:

All materials contaminated with 4-Hydroxy-7-azaindole, including unused compound,
solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be segregated as
hazardous chemical waste.[5]

. Waste Collection:

Solid Waste: Collect unused or contaminated solid 4-Hydroxy-7-azaindole in a clearly
labeled, sealed container designated for hazardous solid waste.[5]

Liquid Waste: Collect solutions containing 4-Hydroxy-7-azaindole in a dedicated, leak-
proof, and clearly labeled hazardous liquid waste container.[5]

Contaminated Materials: Dispose of all contaminated items, such as gloves, weighing paper,
and pipette tips, in a designated hazardous waste container.

. Labeling and Storage of Waste:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the
chemical name "4-Hydroxy-7-azaindole,"” and any associated hazard symbols.[5]
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Store hazardous waste in a designated, secure area away from general laboratory traffic.

N

. Final Disposal:

Dispose of all 4-Hydroxy-7-azaindole waste through your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of 4-Hydroxy-7-azaindole down the drain or in the regular trash.[4][5]

Workflow for Safe Handling of 4-Hydroxy-7-
azaindole
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Caption: Workflow for the safe handling and disposal of 4-Hydroxy-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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